Cas no 189156-41-0 (Stigmasta-5,14-dien-16-one,3-hydroxy-, (3b)-(9CI))

• Product name: Stigmasta-5,14-dien-16-one,3-hydroxy-, (3b)-(9CI)
• CAS No: 189156-41-0
• MF: C₂₉H₄₆O₂
• MW: 426.674349308014
• CID: 222252
• PubChem ID: 102066428

Stigmasta-5,14-dien-16-one,3-hydroxy-, (3b)-(9CI) Chemical and Physical Properties

Names and Identifiers

• Stigmasta-5,14-dien-16-one,3-hydroxy-, (3b)-(9CI)
• (-)-Momordenol
• Momordenol
• 189156-41-0
• DTXSID701274786
• 17-(5-ethyl-6-methylheptan-2-yl)-3-hydroxy-10,13-dimethyl-1,2,3,4,7,8,9,11,12,17-decahydrocyclopenta[a]phenanthren-16-one
• CHEBI:191591

• Inchi： InChI=1S/C29H46O2/c1-7-20(18(2)3)9-8-19(4)27-26(31)17-25-23-11-10-21-16-22(30)12-14-28(21,5)24(23)13-15-29(25,27)6/h10,17-20,22-24,27,30H,7-9,11-16H2,1-6H3/t19-,20-,22+,23-,24+,27+,28+,29+/m1/s1
• InChI Key： MEWYFWRPPPAWSI-BDZSUDIQSA-N
• SMILES： O[C@H]1CC[C@@]2(C)C(=CC[C@@H]3[C@@H]2CC[C@@]2(C)C3=CC(=O)[C@@H]2[C@H](C)CC[C@H](C(C)C)CC)C1

Computed Properties

• Exact Mass: 426.349780706g/mol
• Monoisotopic Mass: 426.349780706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 761
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.3
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Ergosterols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Ergostane steroids Ergosterols and derivatives